Increased Lipophilicity and Predicted Drug-likeness Over the Trifluoromethyl Analog
The perfluoroethyl scaffold provides a tangible lipophilicity advantage over the standard trifluoromethyl isostere, a critical parameter for optimizing ADME properties. Calculated LogP for 5-Fluoro-6-(perfluoroethyl)pyrimidin-4(3H)-one is 1.56, whereas typical high-throughput screening computed LogP values for analogous unsubstituted or CF3-substituted pyrimidinones often fall below 1.0 . An increase in LogP of this magnitude is known in medicinal chemistry to correlate with improved passive membrane permeability and higher volumes of distribution, making this compound an ideal advanced building block for optimizing leads with poor cellular penetration [1].
| Evidence Dimension | Calculated Lipophilicity (LogP) |
|---|---|
| Target Compound Data | LogP = 1.56 (5-Fluoro-6-(perfluoroethyl)pyrimidin-4(3H)-one) |
| Comparator Or Baseline | LogP < 1.0 (commonly seen for 5-fluoro-6-(trifluoromethyl)pyrimidin-4(3H)-one and other analogous 4-pyrimidinones in vendor catalogs) |
| Quantified Difference | ΔLogP > +0.56 units; represents a >3.6-fold increase in octanol-water partition coefficient |
| Conditions | Predicted values from supplier technical datasheets using standard QSAR models |
Why This Matters
Higher LogP strongly suggests superior membrane permeability, directly addressing a common liability in early-stage antiviral and anticancer leads where intracellular target engagement is required.
- [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. View Source
